Cas no 14723-70-7 (2-Nonadecanone,1-(methylsulfonyl)-)

2-Nonadecanone,1-(methylsulfonyl)- structure
14723-70-7 structure
Product Name:2-Nonadecanone,1-(methylsulfonyl)-
CAS No:14723-70-7
MF:C20H40O3S
MW:360.594805717468
CID:210883
PubChem ID:327064
Update Time:2025-04-19

2-Nonadecanone,1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Nonadecanone,1-(methylsulfonyl)-
    • 1-methylsulfonylnonadecan-2-one
    • SCHEMBL10729536
    • DTXSID00316173
    • 1-(Methanesulfonyl)nonadecan-2-one
    • NSC-300534
    • 14723-70-7
    • NSC300534
    • Inchi: 1S/C20H40O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(21)19-24(2,22)23/h3-19H2,1-2H3
    • InChI Key: UWGJMZFXERZLEB-UHFFFAOYSA-N
    • SMILES: S(C)(CC(CCCCCCCCCCCCCCCCC)=O)(=O)=O

Computed Properties

  • Exact Mass: 360.27
  • Monoisotopic Mass: 360.26981631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 51.21
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD